Cas no 1795328-25-4 (N-(3-Aminopropyl)-5-chloro-1H-indole-2-carboxamide)

• Product Name: N-(3-Aminopropyl)-5-chloro-1H-indole-2-carboxamide
• CAS No: 1795328-25-4
• MF: C₁₂H₁₄ClN₃O
• MW: 251.712061405182
• MDL: MFCD30738026
• CID: 4616952
• PubChem ID: 110833432
• Update Time: 2025-10-29

N-(3-Aminopropyl)-5-chloro-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxamide, N-(3-aminopropyl)-5-chloro-
• N-(3-aminopropyl)-5-chloro-1H-indole-2-carboxamide
• VWC32825
• AKOS037650660
• CS-15141
• 1795328-25-4
• C13094
• CS-M3686
• N-(3-Aminopropyl)-5-chloro-1H-indole-2-carboxamide

• MDL： MFCD30738026
• Inchi： 1S/C12H14ClN3O/c13-9-2-3-10-8(6-9)7-11(16-10)12(17)15-5-1-4-14/h2-3,6-7,16H,1,4-5,14H2,(H,15,17)
• InChI Key： WWOAQMLBTHTUNL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(NCCCN)=O)N2

Computed Properties

• Exact Mass: 251.0825398g/mol
• Monoisotopic Mass: 251.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.9
• XLogP3: 1.7

Additional information on N-(3-Aminopropyl)-5-chloro-1H-indole-2-carboxamide

Introduction to N-(3-Aminopropyl)-5-chloro-1H-indole-2-carboxamide (CAS No. 1795328-25-4)

N-(3-Aminopropyl)-5-chloro-1H-indole-2-carboxamide, a compound with the chemical formula C₁₂H₁₄N₂OCl, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both an amine and a carboxamide functional group makes it a versatile intermediate for synthesizing more complex molecules.

The CAS number 1795328-25-4 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature. This numbering system is crucial for researchers to distinguish between different chemical entities, especially when dealing with substances that may have similar properties but distinct applications.

The structure of N-(3-Aminopropyl)-5-chloro-1H-indole-2-carboxamide consists of an indole core substituted with a chloro group at the 5-position and an amine-propyl chain at the 2-position. The indole moiety is a well-known pharmacophore found in numerous bioactive compounds, including natural products and synthetic drugs. Its aromatic system contributes to the molecule's solubility and interaction with biological targets.

Recent research has highlighted the potential of indole derivatives in various therapeutic areas, such as oncology, inflammation, and neurodegenerative diseases. The 5-chloro substituent on the indole ring enhances the electrophilicity of the molecule, making it more reactive in nucleophilic substitution reactions. This property is particularly useful in medicinal chemistry for constructing more complex scaffolds.

The amine-propyl chain at the 2-position of the indole ring introduces basicity to the molecule, which can be exploited for interactions with acidic biological targets. This feature makes N-(3-Aminopropyl)-5-chloro-1H-indole-2-carboxamide a promising candidate for developing novel pharmacological agents.

In terms of synthesis, N-(3-Aminopropyl)-5-chloro-1H-indole-2-carboxamide can be prepared through multi-step organic reactions involving condensation, chlorination, and amination processes. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These methods align with modern pharmaceutical manufacturing standards, ensuring high-quality intermediates for further drug development.

The compound's potential applications extend to the field of drug discovery, where it serves as a building block for more complex molecules. Researchers have explored its utility in designing small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer progression.

One notable area of research involves the use of N-(3-Aminopropyl)-5-chloro-1H-indole-2-carboxamide in developing treatments for neurological disorders. Indole derivatives have been studied for their ability to modulate neurotransmitter systems, making them attractive candidates for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. The chloro group enhances binding affinity to certain protein targets, improving therapeutic efficacy.

Evaluation of this compound's pharmacokinetic properties is essential for determining its suitability as a drug candidate. Studies have focused on its solubility, stability, and metabolic pathways to ensure it can be effectively administered and processed by the body. These assessments are critical steps in translating laboratory findings into viable therapeutic options.

The role of computational chemistry in understanding the behavior of N-(3-Aminopropyl)-5-chloro-1H-indole-2-carboxamide cannot be overstated. Molecular modeling techniques have been utilized to predict how this compound interacts with biological targets at the atomic level. These simulations provide valuable insights into its mechanism of action and help guide further optimization efforts.

Future research directions may explore novel derivatives of N-(3-Aminopropyl)-5-chloro-1H-indole-2-carboxamide to enhance its pharmacological properties. Strategies such as structure-based drug design and high-throughput screening could accelerate the discovery of new therapeutic agents based on this scaffold. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area.

The broader significance of compounds like N-(3-Aminopropyl)-5-chloro-1H-indole-2-carboxamide lies in their contribution to the arsenal of tools available for drug development. As our understanding of disease mechanisms advances, so does our ability to design targeted therapies. This compound exemplifies how fundamental chemical research can lead to practical applications that improve human health.